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Abstract
Strontium-82 (Sr-82), a radioisotope with a half-life of 25.34 days, is the parent isotope of

Rubidium-82 (Rb-82), a positron-emitting radionuclide with a very short half-life of 75 seconds.

The primary and well-established application of Sr-82 lies in its use in 82Sr/82Rb generators for

myocardial perfusion imaging using Positron Emission Tomography (PET). This established

technique provides valuable insights into cardiac blood flow, aiding in the diagnosis and

management of coronary artery disease. However, the scientific landscape is evolving, and

emerging applications of the 82Sr/82Rb generator system are extending its utility beyond

cardiology, notably into the realm of oncology. This technical guide provides a comprehensive

overview of the established and emerging applications of Strontium-82, with a focus on the

underlying scientific principles, experimental methodologies, and quantitative data. While

direct, novel applications of Sr-82 remain limited, the expanding use of its daughter isotope,

Rb-82, is opening new avenues for research and clinical practice.

The Core Application: The 82Sr/82Rb Generator in
Cardiac PET Imaging
The cornerstone of Strontium-82's role in science is its function as the parent radionuclide in

the 82Sr/82Rb generator system. This system provides a reliable, on-demand source of the
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short-lived positron emitter, Rubidium-82, for PET imaging. Myocardial perfusion imaging with

82Rb PET is a widely used and well-validated diagnostic tool
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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